4-N-phenylpyrido[4,3-d]pyrimidine-4,7-diamine

• Molecular Formula: C13H11N5
• Molecular Weight: 237.26 g/mol
• IUPAC Name: 4-N-phenylpyrido[4,3-d]pyrimidine-4,7-diamine
• InChI: InChI=1S/C13H11N5/c14-12-6-11-10(7-15-12)13(17-8-16-11)18-9-4-2-1-3-5-9/h1-8H,(H2,14,15)(H,16,17,18)
• InChI Key: PFOCXCZOPREBSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC=NC3=CC(=NC=C32)N

Description

ICX5609214 is a chemical compound that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject for research in chemistry, biology, and industrial applications.

Preparation Methods

The synthesis of ICX5609214 involves several steps, each requiring specific reaction conditions and reagents. The synthetic route typically begins with the preparation of intermediate compounds, which are then subjected to various chemical reactions to form the final product. Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Common reagents used in the synthesis of ICX5609214 include solvents like dichloromethane and methanol, as well as catalysts to facilitate the reactions .

Chemical Reactions Analysis

ICX5609214 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Addition: This reaction involves the addition of atoms or groups of atoms to a molecule. Common reagents include hydrogen and halogens.

The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

ICX5609214 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a catalyst in organic synthesis.

Biology: It is used in the study of biological processes and as a tool for investigating cellular mechanisms.

Medicine: It has potential therapeutic applications and is being studied for its effects on various diseases.

Industry: It is used in the production of various industrial products and as a component in manufacturing processes

Mechanism of Action

The mechanism of action of ICX5609214 involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to these targets and modulating their activity. The specific pathways involved depend on the application and the biological system being studied. For example, in medicine, it may interact with enzymes or receptors to produce therapeutic effects .

Comparison with Similar Compounds

ICX5609214 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

ICX7550: Known for its use in network connectivity and performance.

ICX500: Used in communication systems and known for its high efficiency.

Compared to these compounds, ICX5609214 stands out due to its specific chemical properties and broader range of applications .

Synthesis routes and methods

Procedure details

A mixture of 7-amino-4-methylthiopyrido[4,3-d]pyrimidine (0.136 g, 0.7 mmol) and aniline (0.5 mL, 5.5 mmol) is refluxed under N2 at 180° C. for 2 h. The reaction mixture is cooled to 25° C., when it precipitates. The solid is collected by suction filtration and recrystallized from isopropanol, and dried in a vacuum oven overnight. 7-Amino-4-anilinopyrido[4,3-d]pyrimidine (84 mg, 51%) is isolated as a light yellow solid. 1H NMR (DMSO) δ 9.82 (1H, s), 9.34 (1H, s), 8.37 (1H, s), 7.80 (2H, d, J=7.5 Hz), 7.38 (2H, t, J=7.5 Hz), 7.12 (1H, t, J=7.5 Hz), 6.61 (2H, brs) 6.43 (1H, s).